Cas no 2408966-19-6 (tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate
• CAS No: 2408966-19-6
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6490177
• PubChem ID: 165706367
• Update Time: 2025-06-08

tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408966-19-6
• EN300-7548780
• tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate

• Inchi： 1S/C12H23NO3/c1-9(8-12(15)6-5-7-12)13-10(14)16-11(2,3)4/h9,15H,5-8H2,1-4H3,(H,13,14)
• InChI Key： LRUWRNLLGOGXBV-UHFFFAOYSA-N
• SMILES： OC1(CC(C)NC(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate

Comprehensive Overview of tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate (CAS No. 2408966-19-6)

The compound tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate (CAS No. 2408966-19-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique structural features, including a tert-butyl group and a hydroxycyclobutyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its stability and reactivity under controlled conditions.

In recent years, the demand for high-purity intermediates like tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate has surged, driven by advancements in medicinal chemistry and peptide synthesis. This compound is often explored for its potential to enhance the bioavailability and efficacy of therapeutic agents. Its CAS No. 2408966-19-6 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global supply chains.

One of the key trends in the pharmaceutical industry is the focus on sustainable synthesis and green chemistry. tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate aligns with these principles, as researchers investigate eco-friendly methods for its production. Questions such as "How to optimize the yield of tert-butyl carbamate derivatives?" or "What are the latest applications of hydroxycyclobutyl compounds in drug design?" are frequently searched in academic and industrial circles, reflecting the compound's relevance.

The structural versatility of tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate also makes it a candidate for protease inhibitor development, a hot topic in antiviral research. With the growing emphasis on targeted therapies, this compound's ability to modulate enzyme activity is under scrutiny. Additionally, its carbamate group is known for improving metabolic stability, a property highly sought after in small-molecule drug development.

From a commercial perspective, CAS No. 2408966-19-6 is listed in catalogs of leading chemical suppliers, often accompanied by detailed analytical data (e.g., NMR, HPLC). Quality control is paramount, as impurities can significantly impact downstream applications. Searches like "Where to buy tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate?" or "Technical specifications for 2408966-19-6" highlight the practical concerns of end-users.

In conclusion, tert-butyl N-[1-(1-hydroxycyclobutyl)propan-2-yl]carbamate represents a promising scaffold in modern chemistry. Its combination of steric protection (from the tert-butyl group) and functional group diversity (via the hydroxycyclobutyl unit) offers broad utility. As research continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.